Cas no 50521-79-4 (Thiourea, N,N''-1,2-phenylenebis[N'-phenyl-)
50521-79-4 structure
Product Name:Thiourea, N,N''-1,2-phenylenebis[N'-phenyl-
CAS No:50521-79-4
MF:C20H18N4S2
MW:378.513720989227
CID:364729
PubChem ID:1047128
Update Time:2025-04-19
Thiourea, N,N''-1,2-phenylenebis[N'-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-phenyl-3-[2-(phenylcarbamothioylamino)phenyl]thiourea
- Thiourea, N,N''-1,2-phenylenebis[N'-phenyl-
- bis(phenylthioureido)benzene
- 1,2-Bis(3-phenylthioureido)benzene
- BIM-0004749.P001
- F3146-3636
- SMSF0003247
- 50521-79-4
- DTXSID20359946
- AKOS000487878
- N-{2-[(anilinocarbothioyl)amino]phenyl}-N'-phenylthiourea
- 1,1'-(1,2-phenylene)bis(3-phenylthiourea)
- CB06788
- CBMicro_004520
- AE-848/32755041
-
- Inchi: 1S/C20H18N4S2/c25-19(21-15-9-3-1-4-10-15)23-17-13-7-8-14-18(17)24-20(26)22-16-11-5-2-6-12-16/h1-14H,(H2,21,23,25)(H2,22,24,26)
- InChI Key: XJGJAGAYLOLLML-UHFFFAOYSA-N
- SMILES: S=C(NC1C=CC=CC=1)NC1=CC=CC=C1NC(NC1C=CC=CC=1)=S
Computed Properties
- Exact Mass: 378.09754
- Monoisotopic Mass: 378.09728894g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 112Ų
Experimental Properties
- PSA: 48.12
Thiourea, N,N''-1,2-phenylenebis[N'-phenyl- Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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